Methyl 2-{[(2-bromo-4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate

• IUPAC Name: methyl 2-[(2-bromo-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H22BrNO4/c1-17(2)18(3)9-10-19(17,13(20)14(18)22)16(24)21-12-8-6-5-7-11(12)15(23)25-4/h5-8,13H,9-10H2,1-4H3,(H,21,24)
• InChI Key: QDUQFNCLLSVNFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(C(C2=O)Br)C(=O)NC3=CC=CC=C3C(=O)OC)C)C
• Molecular Formula: C19H22BrNO4
• Molecular Weight: 408.3 g/mol

Description

“Methyl 2-{[(2-bromo-4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate” is a chemical compound with the molecular formula C19H22BrNO4. It has an average mass of 408.286 Da and a monoisotopic mass of 407.073212 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, containing a bicyclic heptane structure with a bromine atom and a carbonyl group, attached to a benzoate ester via an amide linkage.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which share structural similarities with Methyl 2-{[(2-bromo-4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate, have been reported to exhibit significant antiviral properties. . This suggests that our compound of interest could potentially be synthesized and tested for its efficacy against a range of viral pathogens.

Anti-inflammatory Properties

The indole nucleus is a common feature in many synthetic drug molecules with anti-inflammatory effects. .

Anticancer Applications

Indole derivatives are known to possess anticancer activities. The incorporation of the indole nucleus into medicinal compounds has led to the development of drugs with high affinity to multiple receptors, which is crucial in cancer therapy. .

Antioxidant Effects

The indole scaffold is associated with antioxidant properties, which are essential in combating oxidative stress within the body. .

Antimicrobial Activity

Compounds containing the indole nucleus have been found to have antimicrobial effects. This includes activity against bacteria, fungi, and other microorganisms. .

Antitubercular Potential

Given the biological activities of indole derivatives, there is a possibility that Methyl 2-{[(2-bromo-4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate could be effective against tuberculosis. .

Antidiabetic Applications

Indole derivatives have been explored for their antidiabetic properties. The ability to modulate insulin release or to improve insulin sensitivity makes these compounds valuable in diabetes research. .

Antimalarial Activity

The fight against malaria requires the continuous discovery of compounds with novel modes of action. Indole derivatives have shown promise in this area, and thus, Methyl 2-{[(2-bromo-4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoate could be a valuable addition to the arsenal of antimalarial drugs. .